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Compound of Interest

Compound Name: Ferric ammonium citrate,brown

Cat. No.: B1171540

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical and physical properties of
brown ferric ammonium citrate, a compound with significant applications in the pharmaceutical
and research sectors. This document elucidates its variable chemical formula and molecular
weight, details its synthesis and key chemical characteristics, and explores its role in biological
signaling pathways.

Core Chemical and Physical Properties

Ferric ammonium citrate (brown) is a complex salt of undetermined structure, composed of
iron, ammonia, and citric acid.[1][2] Unlike a simple compound with a fixed stoichiometry, its
composition is known to be variable.[3] This variability is a critical consideration for researchers
and drug development professionals requiring precise characterization of their starting
materials.

The appearance of brown ferric ammonium citrate is typically as thin, transparent brown to
reddish-brown scales or granules, or as a brownish-yellow powder.[1][4] It may have a slight
ammoniacal odor and is known to be deliquescent, readily absorbing moisture from the air, and
is light-sensitive.[2][5] It is highly soluble in water but insoluble in ethanol.[1][6]

Chemical Formula and Molecular Weight
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The chemical formula for brown ferric ammonium citrate is often represented in multiple ways,
reflecting its complex and variable nature. While a simplified formula of CeHsFeNO?7 is
frequently cited, a more descriptive representation is CeHsO7 ¢ xFe ¢« yNH3, which better
captures the variable iron and ammonia content.[7] Some sources also propose the formula
(NHa4)sFe(CeH407)2.[8] Another cited formula is C12H22FeN3014.[4][9]

This variability directly impacts the molecular weight, which is consequently not a fixed value.[3]
[10] However, based on the commonly cited formulas, a range of molecular weights can be

considered.
Chemical Formula Molecular Weight ( g/mol ) Source(s)
CsHsFeNO> ~261.975 [7]
C12H22FeNs3014 488.16 [O][11]
Variable Not applicable [3]

Synthesis and Manufacturing

The production of ferric ammonium citrate generally involves the reaction of ferric hydroxide
with citric acid, followed by treatment with ammonium hydroxide.[12] The resulting solution is
then evaporated and dried. The stoichiometry of the initial reactants influences whether the
brown or green form of the salt is produced, with the brown form being obtained from an
alkaline solution.[13]

An alternative synthesis method starts with the reaction of citric acid and iron powder in water,
heated to generate ferrous citrate. This intermediate is then oxidized using hydrogen peroxide,
followed by neutralization with ammonia to a pH of 7 or higher. The resulting solution is filtered,
concentrated, and dried.[14] Another described method involves the electrolytic dissolution of
an iron anode in a solution of citric acid and ammonia.[9]

Applications in Research and Drug Development

Ferric ammonium citrate is a widely used iron supplement for the treatment of iron-deficiency
anemia.[15][16] Its high water solubility and bioavailability make it an effective option for oral
iron supplementation.[6][17] Beyond its use as a nutrient, it serves as a valuable tool in
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biological research to induce iron overload in cellular models, enabling the study of iron-related
cellular processes and toxicities.[18]

Role in Cellular Signaling Pathways

Recent research has highlighted the involvement of ferric ammonium citrate in modulating
specific cellular signaling pathways, particularly those related to iron-induced cell death.

NRF2 Signaling Pathway and Ferroptosis

Ferric ammonium citrate has been shown to regulate iron-induced cell death, or ferroptosis, in
mature porcine oocytes through the NRF2 signaling pathway.[3][19] Iron overload induced by
ferric ammonium citrate can lead to increased oxidative stress, mitochondrial dysfunction, and
autophagy, ultimately impairing oocyte quality.[3]
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Caption: FAC-induced regulation of ferroptosis via the NRF2 pathway.

ROS-Mediated Apoptosis

In human hepatic cells, iron overload induced by ferric ammonium citrate can trigger apoptosis
through both extrinsic (death receptor) and intrinsic (mitochondrial) signaling pathways.[18]
This process is mediated by an increase in reactive oxygen species (ROS), which in turn
activates the p38 MAPK and NF-kB pathways.[8][18]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/26224043/
https://www.researchgate.net/publication/385490981_Ferric_ammonium_citrate_regulates_iron_death_in_mature_porcine_oocytes_and_their_embryonic_development_in_vitro_through_the_NRF2_signaling_pathway
https://pubmed.ncbi.nlm.nih.gov/39504866/
https://www.researchgate.net/publication/385490981_Ferric_ammonium_citrate_regulates_iron_death_in_mature_porcine_oocytes_and_their_embryonic_development_in_vitro_through_the_NRF2_signaling_pathway
https://www.benchchem.com/product/b1171540?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/26224043/
https://www.researchgate.net/publication/280585440_Iron_overload_induced_by_ferric_ammonium_citrate_triggers_reactive_oxygen_species-mediated_apoptosis_via_both_extrinsic_and_intrinsic_pathways_in_human_hepatic_cells
https://pubmed.ncbi.nlm.nih.gov/26224043/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ferric Ammonium Citrate (FAC)

l

Intracellular Iron Overload

Increased ROS

Signdling Pathwhys

NF-kB Activation

p38 MAPK Activation

Apoptosig IInduction

Extrinsic Pathway
(Death Receptor)

Intrinsic Pathway

(Mitochondrial)

Apoptosis

Click to download full resolution via product page

Caption: FAC-induced ROS-mediated apoptosis pathways.

Experimental Protocols
Assay for Iron Content

A common method for determining the iron content in ferric ammonium citrate is through
lodometric titration.[1][20]

Methodology:
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o Accurately weigh approximately 1 g of the sample and dissolve it in 25 mL of water and 5 mL
of hydrochloric acid in a 250 mL glass-stoppered Erlenmeyer flask.[1][20]

» Add 4 g of potassium iodide to the solution, stopper the flask, and allow it to stand for 15
minutes, protected from light.[1][20]

e Add 100 mL of water and titrate the liberated iodine with a standardized 0.1 N sodium
thiosulfate solution, using a starch indicator.[1][20]

o Ablank determination should be performed, and any necessary corrections made.[1][20]

e Each mL of 0.1 N sodium thiosulfate is equivalent to 5.585 mg of iron (Fe).[1][20]

Experimental Workflow for Studying Iron Overload

The following workflow can be employed to study the effects of ferric ammonium citrate-
induced iron overload in a cell culture model.

1. Cell Culture
(e.g., Hepatic Cells)

l

2. Treatment with FAC

(Varying concentrations and times)

3. Cell Harvesting

4. ownstream Asgays
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5. Data Analysis
and Interpretation
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Caption: Workflow for in vitro iron overload studies using FAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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